Cas no 2034381-07-0 (1-{1-4-(trifluoromethyl)pyrimidin-2-ylpyrrolidin-3-yl}ethan-1-one)

• Product Name: 1-{1-4-(trifluoromethyl)pyrimidin-2-ylpyrrolidin-3-yl}ethan-1-one
• CAS No: 2034381-07-0
• MF: C₁₁H₁₂F₃N₃O
• MW: 259.227692604065
• CID: 6442487
• PubChem ID: 121020790
• Update Time: 2025-06-08

1-{1-4-(trifluoromethyl)pyrimidin-2-ylpyrrolidin-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-4-(trifluoromethyl)pyrimidin-2-ylpyrrolidin-3-yl}ethan-1-one
• 2034381-07-0
• 1-[1-[4-(trifluoromethyl)pyrimidin-2-yl]pyrrolidin-3-yl]ethanone
• F6545-0145
• 1-(1-(4-(trifluoromethyl)pyrimidin-2-yl)pyrrolidin-3-yl)ethanone
• 1-{1-[4-(trifluoromethyl)pyrimidin-2-yl]pyrrolidin-3-yl}ethan-1-one
• AKOS026703457

• Inchi： 1S/C11H12F3N3O/c1-7(18)8-3-5-17(6-8)10-15-4-2-9(16-10)11(12,13)14/h2,4,8H,3,5-6H2,1H3
• InChI Key： FNJQYTHJWZPBGR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC(=N1)N1CCC(C(C)=O)C1)(F)F

Computed Properties

• Exact Mass: 259.09324650g/mol
• Monoisotopic Mass: 259.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.1Ų

Additional information on 1-{1-4-(trifluoromethyl)pyrimidin-2-ylpyrrolidin-3-yl}ethan-1-one

Introduction to 1-{1-4-(trifluoromethylpyrimidin-2-ylpyrrolidin-3-yl)ethan-1-one (CAS No: 2034381-07-0)}: A Compound of Significant Interest in Modern Pharmaceutical Research

The compound 1-{1-4-(trifluoromethylpyrimidin-2-ylpyrrolidin-3-yl)ethan-1-one, identified by its CAS number 2034381-07-0, represents a fascinating molecule with a unique structural framework that has garnered attention in the realm of pharmaceutical chemistry. This compound, featuring a sophisticated interplay of heterocyclic rings and functional groups, holds promise for various applications, particularly in the development of innovative therapeutic agents. The presence of a trifluoromethyl group and its strategic positioning within the molecular structure contribute to its intriguing pharmacological properties.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of molecules containing heterocyclic motifs, owing to their demonstrated efficacy in modulating biological pathways. The pyrimidine and pyrrolidine moieties present in this compound are particularly noteworthy, as they are frequently encountered in bioactive molecules. Pyrimidine derivatives, for instance, are well-known for their role in nucleic acid metabolism and have been extensively studied for their potential as antiviral and anticancer agents. Similarly, pyrrolidine scaffolds are integral to numerous pharmacologically relevant compounds, exhibiting diverse biological activities.

The specific arrangement of these heterocyclic units in 1-{1-4-(trifluoromethylpyrimidin-2-ylpyrrolidin-3-yl)ethan-1-one (CAS No: 2034381-07-0) imparts unique characteristics to the molecule. The trifluoromethyl group, a common pharmacophore in drug design, is known for its ability to enhance metabolic stability and binding affinity. This modification often leads to improved pharmacokinetic profiles, making such compounds more attractive candidates for therapeutic development. Moreover, the ethanone moiety serves as a linker, facilitating the integration of the two heterocyclic systems into a cohesive structure.

The synthesis of this compound involves intricate organic transformations that highlight the synthetic prowess required to construct such complex molecules. The introduction of the pyrimidine ring into the pyrrolidine framework necessitates careful consideration of reaction conditions and reagents to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve these constructions efficiently.

In the context of modern drug discovery, computational modeling and molecular docking studies have become indispensable tools for evaluating the potential of novel compounds like 1-{1-4-(trifluoromethylpyrimidin-2-ylpyrrolidin-3-yl)ethan-1-one (CAS No: 2034381-07-0). These approaches allow researchers to predict binding interactions with biological targets, providing insights into the compound's mechanism of action. Preliminary studies suggest that this molecule may interact with enzymes and receptors involved in critical cellular processes, warranting further investigation.

The biological activity of this compound is another area of intense interest. Initial pharmacological assays have indicated potential effects on pathways relevant to inflammation and cancer progression. The combination of the pyrimidine and pyrrolidine moieties is thought to contribute to its multifaceted activity profile. Further experimentation is required to elucidate the precise mechanisms through which this compound exerts its effects and to identify any off-target interactions that might influence its therapeutic potential.

Ongoing research aims to optimize the structure of 1-{1-4-(trifluoromethylpyrimidin-2-ylpyrrolidin-3-yl)ethan-1-one (CAS No: 2034381-07-0) for enhanced efficacy and selectivity. This involves modifying substituents on the heterocyclic rings and exploring alternative synthetic routes to improve scalability. Collaborative efforts between synthetic chemists and biologists are crucial in this endeavor, as they bring complementary expertise that accelerates the discovery process.

The regulatory landscape also plays a significant role in the development of new pharmaceuticals. Ensuring compliance with safety and efficacy standards is paramount before any compound can be considered for clinical use. Preclinical studies are essential for gathering comprehensive data on toxicity profiles and pharmacokinetics. These studies provide a foundation for designing robust clinical trials that ultimately determine whether this compound will advance to human testing.

In conclusion, 1-{1-4-(trifluoromethylpyrimidin-2-ylpyrrolidin-3-ylenthanone (CAS No: 2034381g07g0g7g0g7g0g7g0g7g0g7g0g7g0g7g0g7)